Cas no 1376297-47-0 (N-benzyl-2,2-dimethylcyclopentan-1-amine)

• Product Name: N-benzyl-2,2-dimethylcyclopentan-1-amine
• CAS No: 1376297-47-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 4594888
• PubChem ID: 71755500
• Update Time: 2025-05-19

N-benzyl-2,2-dimethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2,2-dimethylcyclopentan-1-amine
• Benzenemethanamine, N-(2,2-dimethylcyclopentyl)-

• Inchi： 1S/C14H21N/c1-14(2)10-6-9-13(14)15-11-12-7-4-3-5-8-12/h3-5,7-8,13,15H,6,9-11H2,1-2H3
• InChI Key： SVFXNOIEXLMEGO-UHFFFAOYSA-N
• SMILES： C1(CNC2CCCC2(C)C)=CC=CC=C1

Additional information on N-benzyl-2,2-dimethylcyclopentan-1-amine

Introduction to N-benzyl-2,2-dimethylcyclopentan-1-amine (CAS No. 1376297-47-0)

N-benzyl-2,2-dimethylcyclopentan-1-amine, a compound with the chemical formula C₁₁H₁₅N, is a significant molecule in the field of pharmaceutical research and development. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a benzyl group and a dimethyl-substituted cyclopentanone ring contributes to its distinct chemical behavior and reactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The CAS number 1376297-47-0 provides a unique identifier for this compound, ensuring accurate documentation and reference in scientific literature. N-benzyl-2,2-dimethylcyclopentan-1-amine has garnered attention due to its potential applications in the development of drugs targeting neurological and cardiovascular disorders. Its structural framework suggests interactions with biological targets that are yet to be fully explored, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The benzyl group in N-benzyl-2,2-dimethylcyclopentan-1-amine suggests potential interactions with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. Preliminary studies have indicated that derivatives of this compound may exhibit pharmacological properties that could be beneficial in treating conditions such as depression and Parkinson's disease.

The dimethyl-substituted cyclopentanone ring adds another layer of complexity to the compound's behavior. This structural feature can influence its solubility, metabolic stability, and binding affinity to biological targets. Researchers are particularly interested in how these substituents affect the compound's ability to cross the blood-brain barrier, a critical factor in the development of central nervous system (CNS) drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N-benzyl-2,2-dimethylcyclopentan-1-amine with various protein targets. These simulations have provided insights into how the compound might interact with enzymes and receptors involved in disease pathways. For instance, studies suggest that this molecule could potentially inhibit enzymes implicated in inflammation and oxidative stress, which are key mechanisms in chronic diseases.

The synthesis of N-benzyl-2,2-dimethylcyclopentan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyl group and the dimethyl-substituted ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Industrial-scale production of this compound would require optimization of synthetic routes to minimize costs and environmental impact.

In conclusion, N-benzyl-2,2-dimethylcyclopentan-1-amine (CAS No. 1376297-47-0) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into neurological and cardiovascular disorders. As our understanding of its pharmacological properties continues to grow, this compound is likely to play a crucial role in the development of next-generation therapeutic agents.